• Paris VII
    • Cat. No.:
    • B028134
    • CAS No.:
    • 68124-04-9
    • Molecular Formula:
    • C51H82O21
    • Molecular Weight:
    • 1031.2 g/mol
    Description
    Chonglou Saponin VII has been reported in Ypsilandra thibetica, Paris polyphylla var. chinensis, and other organisms with data available.
  • AT7867 dihydrochloride
    • Cat. No.:
    • B605655
    • CAS No.:
    • Molecular Formula:
    • C20H22Cl3N3
    • Molecular Weight:
    • 410.8 g/mol
    Description
    AT7867 Dihydrochloride is a potent ATP-competitive inhibitor of Akt1/2/3 and p70S6K/PKA.
  • Isoacteoside
    • Cat. No.:
    • B1238533
    • CAS No.:
    • 61303-13-7
    • Molecular Formula:
    • C29H36O15
    • Molecular Weight:
    • 624.6 g/mol
    Description
    Isoacteoside is a hydroxycinnamic acid.
    Isoacteoside has been reported in Acanthus ebracteatus, Magnolia officinalis, and other organisms with data available.
    a phenylethanoid glycoside isolated from India...
  • 10-DEBC hydrochloride
    • Cat. No.:
    • B1664487
    • CAS No.:
    • 201788-90-1
    • Molecular Formula:
    • C20H26Cl2N2O
    • Molecular Weight:
    • 381.3 g/mol
    Description
    10-DEBC hydrochloride is an organic molecular entity.
  • Thymoquinone
    • Cat. No.:
    • B1682898
    • CAS No.:
    • 490-91-5
    • Molecular Formula:
    • C10H12O2
    • Molecular Weight:
    • 164.20 g/mol
    Description

    What are pharmacological activities exerted by Thymoquinone

    Thymoquinone's significant pharmacological actions included anti-convulsant and antimicrobial, anticancer, antisugar, antihistaminic, antidiabetic/inflammatory, and antioxidant.

    Thymoquinone has been shown to have potent antioxidant properties due to its potent free radical scavenging activity against superoxide anions and raising transcription genes responsible for producing natural antioxidants like superoxide dismutase, catalase, and glutathione peroxidase.

    Thymoquinone is used to inhibit Escherichiacoli ATP synthase and cell growth. Thymoquinone can also use to treat lower limb ischemia/reperfusion injury of the sciatic nerve or femoral muscles.

    Thymoquinone pharmaceutical development is a critical task that presents drug discovery and development challenges. Past research shows that Thymoquinone has a potent hydrophobicity and lipophilicity nature. This indicates that Thymoquinone's pharmaceutical development was hampered by its inability to be formulated into conventional dosage forms, such as capsules and tablets. Due to Thymoquinone's highly thermolabile nature, Thymoquinone also hindered the formulation.">

    What is Thymoquinone?

    Thymoquinone is present in a crystalline triclinic form. Thymoquinone can be found in selected Monarda fistulosa plants that can be steam-distilled to make essential oils.

    ...
  • Artemisinin
    • Cat. No.:
    • B10753515
    • CAS No.:
    • 119241-68-8
    • Molecular Formula:
    • C15H22O5
    • Molecular Weight:
    • 282.33 g/mol
    Description
    (+)-artemisinin is a sesquiterpene lactone obtained from sweet wormwood, Artemisia annua, which is used as an antimalarial for the treatment of multi-drug resistant strains of falciparum malaria. It has a role a...
  • pan-KRAS-IN-5
    • Cat. No.:
    • B12385796
    • CAS No.:
    • Molecular Formula:
    • C31H36FIN4O2
    • Molecular Weight:
    • 642.5 g/mol
    Description
    Pan-KRAS-IN-5 is a useful research compound. Its molecular formula is C31H36FIN4O2 and its molecular weight is 642.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality pan-KRAS-IN-5 suitable fo...
  • Iruplinalkib
    • Cat. No.:
    • B12430854
    • CAS No.:
    • 1854943-32-0
    • Molecular Formula:
    • C29H38ClN6O2P
    • Molecular Weight:
    • 569.1 g/mol
    Description
    Iruplinalkib is an orally available, small molecule inhibitor of the receptor tyrosine kinase (RTK) anaplastic lymphoma kinase (ALK), with potential antineoplastic activity. Upon oral administration, iruplinalki...
  • SU6656
    • Cat. No.:
    • B15619524
    • CAS No.:
    • Molecular Formula:
    • C19H21N3O3S
    • Molecular Weight:
    • 371.5 g/mol
    Description
    a c-Src kinase inhibitor;  used to probe growth signaling;  structure in first source
  • Miransertib hydrochloride
    • Cat. No.:
    • B15621586
    • CAS No.:
    • Molecular Formula:
    • C27H25ClN6
    • Molecular Weight:
    • 469.0 g/mol
    Description
    Miransertib hydrochloride is a useful research compound. Its molecular formula is C27H25ClN6 and its molecular weight is 469.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Miransertib hyd...
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